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Compound of Interest

2-(Methoxymethyl)morpholine
Compound Name:
hydrochloride

Cat. No.: B178433

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological significance of 2-(Methoxymethyl)morpholine
hydrochloride. This document is intended to serve as a valuable resource for researchers and
professionals engaged in drug discovery and development.

Core Compound Data

A summary of the key quantitative data for 2-(Methoxymethyl)morpholine hydrochloride is
presented below.

Property Value Reference
Molecular Formula C6H14CINO2 [1]
Molecular Weight 167.63 g/mol [1]

Physical Form Solid [2]

Purity Typically 295% [2]

Storage Room Temperature, Sealed in

Dry Conditions
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Synthesis and Characterization

While specific synthetic procedures for 2-(Methoxymethyl)morpholine hydrochloride are
proprietary, a general representative protocol can be adapted from the synthesis of structurally
similar morpholine derivatives.

Representative Experimental Protocol: Synthesis of a 2-
(Alkoxymethyl)morpholine Hydrochloride Derivative

A representative synthesis for a related compound, 2-(7-indenyloxymethyl)morpholine
hydrochloride, involves the deprotection of a protected morpholine precursor in an acidic
ethanolic solution. The following is an illustrative procedure that could be adapted for the
synthesis of 2-(methoxymethyl)morpholine hydrochloride from a suitable protected
intermediate.

Materials:

» Protected 2-(methoxymethyl)morpholine precursor

0.5 N Hydrochloric acid

Ethanol

Chloroform

Anhydrous magnesium sulfate

Acetone

Procedure:

e A solution of the protected 2-(methoxymethyl)morpholine precursor is prepared in a mixture
of 0.5 N hydrochloric acid and ethanol.

o The solution is refluxed for several hours to facilitate the removal of the protecting group.[3]

 After cooling, the ethanol is removed under reduced pressure.[3]
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e The resulting aqueous solution is subjected to a liquid-liquid extraction with chloroform.[3]

e The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and
the solvent is evaporated to yield a crude product.[3]

e The final product, 2-(Methoxymethyl)morpholine hydrochloride, is precipitated from a
solvent such as acetone and collected by filtration.[3]

Analytical Characterization

The structural confirmation and purity assessment of 2-(Methoxymethyl)morpholine
hydrochloride would typically involve a suite of analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and *3C NMR are crucial for
elucidating the chemical structure. The characteristic signals for the morpholine ring protons
and carbons, as well as the methoxymethyl substituent, would be expected. For morpholine
itself, a distinct pattern is often observed in NMR spectra.[4]

o Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight
of the compound. A common method for analyzing morpholine derivatives is Gas
Chromatography-Mass Spectrometry (GC-MS), often after a derivatization step.[5]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups
present in the molecule.

Potential Biological Significance and Signaling
Pathways

Morpholine and its derivatives are recognized as privileged scaffolds in medicinal chemistry,
exhibiting a wide array of biological activities.[6][7] These activities include anticancer, anti-
inflammatory, antimicrobial, and antiviral properties.[7] While the specific biological targets and
signaling pathways for 2-(Methoxymethyl)morpholine hydrochloride are not extensively
documented in publicly available literature, we can extrapolate potential mechanisms based on
the activities of other morpholine-containing compounds.

For instance, some morpholine derivatives have been shown to act as inhibitors of various
enzymes or to interact with specific receptors, thereby modulating downstream signaling
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cascades. A hypothetical signaling pathway that could be influenced by a biologically active
morpholine derivative is depicted below. This diagram illustrates a generic pathway where the
compound could inhibit a kinase, leading to the downstream regulation of transcription factors
involved in cellular processes like inflammation or proliferation.
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Caption: Hypothetical signaling pathway showing potential inhibition by a morpholine
derivative.

Experimental Workflow: From Synthesis to Analysis

The overall workflow for the synthesis and characterization of 2-(Methoxymethyl)morpholine
hydrochloride is a systematic process that ensures the production of a well-characterized
compound for further research. The following diagram outlines a typical workflow.
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Caption: A typical experimental workflow for the synthesis and analysis of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Methoxymethyl)morpholine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178433#2-methoxymethyl-morpholine-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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